Cas no 2034553-00-7 (3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide
• CAS No: 2034553-00-7
• MF: C₁₄H₁₅N₅O₃S
• MW: 333.365600824356
• CID: 5352720
• Update Time: 2025-06-08

3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C14H15N5O3S/c1-18-7-9(13(17-18)22-2)12(20)15-4-5-19-8-16-10-3-6-23-11(10)14(19)21/h3,6-8H,4-5H2,1-2H3,(H,15,20)
• InChI Key： ARGFQAAQEZIQHN-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C=N2)CCNC(C1C(=NN(C)C=1)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 503
• XLogP3: 0.5
• Topological Polar Surface Area: 117

Additional information on 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide

Comprehensive Analysis of 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide (CAS 2034553-00-7)

The compound 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide, identified by its CAS number 2034553-00-7, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a thieno[3,2-d]pyrimidin-4-one core with a methoxy-methyl pyrazole carboxamide side chain, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or modulator of enzymatic activity, given the prevalence of similar scaffolds in targeted therapies.

In recent years, the scientific community has shown growing interest in thienopyrimidine derivatives due to their diverse biological activities. The 4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl moiety in this compound is particularly noteworthy, as it resembles structural elements found in several FDA-approved drugs. When combined with the 3-methoxy-1-methyl-1H-pyrazole-4-carboxamide component, the molecule exhibits unique physicochemical properties that may influence its bioavailability and target binding affinity. Computational studies suggest this compound could interact with ATP-binding pockets in various protein kinases, sparking investigations into its potential therapeutic applications.

The synthesis of CAS 2034553-00-7 typically involves multi-step organic transformations, beginning with the construction of the thieno[3,2-d]pyrimidin-4-one scaffold followed by sequential functionalization. Recent publications highlight innovative synthetic routes that improve yield and purity, addressing common challenges in heterocyclic compound preparation. Analytical characterization using NMR, HPLC-MS, and X-ray crystallography confirms the structural integrity of this molecule, with particular attention to the rotational flexibility of the ethyl linker between the two major pharmacophores.

From a drug development perspective, the pyrazole-thienopyrimidine hybrid structure of this compound offers several advantages. The methoxy group at position 3 may enhance metabolic stability, while the methyl substitution on the pyrazole nitrogen could influence selectivity profiles. Current structure-activity relationship (SAR) studies focus on modifying these substituents to optimize potency against specific biological targets. Notably, the carboxamide linkage provides a versatile handle for further derivatization, enabling medicinal chemists to explore diverse analogs with potentially improved pharmacological properties.

Emerging research trends in small molecule therapeutics have brought renewed attention to compounds like 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide. Its balanced lipophilicity (predicted logP ~2.1) and molecular weight (~360 Da) position it favorably within drug-like chemical space. Computational ADMET predictions suggest reasonable membrane permeability and moderate metabolic clearance, though experimental validation is ongoing. These characteristics make it a compelling candidate for further investigation in various disease models, particularly where modulation of cell signaling pathways is desired.

The pharmaceutical industry's growing focus on targeted cancer therapies and inflammatory disease treatment has increased demand for novel heterocyclic compounds. CAS 2034553-00-7 represents a valuable addition to this chemical landscape, with its unique combination of thienopyrimidine and pyrazole pharmacophores. Recent patent literature reveals similar structures being explored for their potential to inhibit specific kinases involved in cell proliferation and immune response, suggesting possible applications in oncology and autoimmune disorders.

Quality control and analytical method development for 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide require specialized techniques due to its complex structure. Reverse-phase HPLC methods with UV detection at 260-280 nm have proven effective for purity assessment, while LC-MS/MS enables sensitive quantification in biological matrices. These analytical challenges reflect broader trends in complex heterocycle characterization, where researchers increasingly rely on hyphenated techniques for comprehensive molecular analysis.

As the scientific community continues to explore structure-based drug design, compounds like CAS 2034553-00-7 gain importance as valuable research tools. Its molecular features enable studies of ligand-protein interactions and binding site dynamics, particularly in systems where both hydrogen bonding and hydrophobic interactions contribute to molecular recognition. Recent molecular docking simulations suggest potential interactions with several clinically relevant targets, though experimental validation remains crucial for confirming these computational predictions.

The future research directions for this compound likely include detailed pharmacological profiling and mechanistic studies to elucidate its biological activity spectrum. Given the increasing importance of polypharmacology in drug discovery, the multiple pharmacophores present in this molecule may enable modulation of several biological pathways simultaneously. Such investigations could position 3-methoxy-1-methyl-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1H-pyrazole-4-carboxamide as a lead compound for developing new therapeutic agents with novel mechanisms of action.